Esmolol dimer
Esmolol dimer
Brand Name:
Vulcanchem
CAS No.:
98903-89-0
VCID:
VC0057673
InChI:
InChI=1S/C31H46N2O7/c1-22(2)32-18-26(34)20-39-28-12-6-24(7-13-28)10-16-30(36)33(23(3)4)19-27(35)21-40-29-14-8-25(9-15-29)11-17-31(37)38-5/h6-9,12-15,22-23,26-27,32,34-35H,10-11,16-21H2,1-5H3
SMILES:
CC(C)NCC(COC1=CC=C(C=C1)CCC(=O)N(CC(COC2=CC=C(C=C2)CCC(=O)OC)O)C(C)C)O
Molecular Formula:
C31H46N2O7
Molecular Weight:
558.716
Esmolol dimer
CAS No.: 98903-89-0
Cat. No.: VC0057673
Molecular Formula: C31H46N2O7
Molecular Weight: 558.716
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 98903-89-0 |
|---|---|
| Molecular Formula | C31H46N2O7 |
| Molecular Weight | 558.716 |
| IUPAC Name | methyl 3-[4-[2-hydroxy-3-[3-[4-[2-hydroxy-3-(propan-2-ylamino)propoxy]phenyl]propanoyl-propan-2-ylamino]propoxy]phenyl]propanoate |
| Standard InChI | InChI=1S/C31H46N2O7/c1-22(2)32-18-26(34)20-39-28-12-6-24(7-13-28)10-16-30(36)33(23(3)4)19-27(35)21-40-29-14-8-25(9-15-29)11-17-31(37)38-5/h6-9,12-15,22-23,26-27,32,34-35H,10-11,16-21H2,1-5H3 |
| Standard InChI Key | JBMBZZIIOOLKLA-UHFFFAOYSA-N |
| SMILES | CC(C)NCC(COC1=CC=C(C=C1)CCC(=O)N(CC(COC2=CC=C(C=C2)CCC(=O)OC)O)C(C)C)O |
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